5-(2,2-Difluoroethoxy)-1,3-dimethyl-1H-pyrazol-4-amine

• Molecular Formula: C7H11F2N3O
• Molecular Weight: 191.18 g/mol
• IUPAC Name: 5-(2,2-difluoroethoxy)-1,3-dimethylpyrazol-4-amine
• InChI: InChI=1S/C7H11F2N3O/c1-4-6(10)7(12(2)11-4)13-3-5(8)9/h5H,3,10H2,1-2H3
• InChI Key: AAPARCFNPJMINI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1N)OCC(F)F)C

Description

5-(2,2-Difluoroethoxy)-1,3-dimethyl-1H-pyrazol-4-amine is a pyrazole derivative characterized by a 1,3-dimethyl substitution on the pyrazole ring, a 4-amino group, and a 5-(2,2-difluoroethoxy) substituent. The difluoroethoxy group introduces strong electron-withdrawing effects, which may influence the compound’s solubility, stability, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2,2-Difluoroethoxy)-1,3-dimethyl-1H-pyrazol-4-amine typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the use of difluoroethanol and a pyrazole derivative, followed by a series of reactions including alkylation and amination. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

5-(2,2-Difluoroethoxy)-1,3-dimethyl-1H-pyrazol-4-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups attached to the pyrazole ring.

Substitution: The difluoroethoxy group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, pressures, and the use of inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield difluoroethoxy-pyrazole oxides, while substitution reactions can produce a wide range of derivatives with different functional groups .

Scientific Research Applications

5-(2,2-Difluoroethoxy)-1,3-dimethyl-1H-pyrazol-4-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of advanced materials with specific properties, such as improved thermal stability and chemical resistance.

Mechanism of Action

The mechanism of action of 5-(2,2-Difluoroethoxy)-1,3-dimethyl-1H-pyrazol-4-amine involves its interaction with specific molecular targets. The difluoroethoxy group can enhance the compound’s binding affinity to certain enzymes or receptors, leading to modulation of their activity. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Key Structural Features and Substituent Effects

The table below compares the target compound with structurally related pyrazole derivatives:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Properties/Applications
5-(2,2-Difluoroethoxy)-1,3-dimethyl-1H-pyrazol-4-amine (Target)	C₇H₁₁F₂N₃O	179.15 g/mol	1,3-dimethyl; 4-amino; 5-(2,2-difluoroethoxy)	High electronegativity from difluoroethoxy; potential metabolic stability .
1-(2,4-Difluorophenyl)-3-methyl-1H-pyrazol-5-amine	C₁₀H₉F₂N₃	209.20 g/mol	3-methyl; 5-amino; 1-(2,4-difluorophenyl)	Fluorinated aryl group may enhance receptor binding; no direct activity data .
5-(3,4-Dimethoxyphenyl)-1-methyl-1H-pyrazol-4-amine	C₁₂H₁₅N₃O₂	233.27 g/mol	1-methyl; 4-amino; 5-(3,4-dimethoxyphenyl)	Electron-donating methoxy groups may improve solubility; safety data available .
(5-Amino-1,3-dimethyl-1H-pyrazol-4-yl)(2-fluorophenyl)methanone	C₁₃H₁₃FN₃O	245.26 g/mol	1,3-dimethyl; 4-methanone; 5-amino; 2-fluorophenyl	Antipsychotic-like profile in preclinical models; associated with seizure risk .
5-(Difluoromethyl)-1-(2-methylphenyl)-1H-pyrazol-4-amine hydrochloride	C₁₁H₁₂F₂N₃·HCl	263.69 g/mol	1-(2-methylphenyl); 4-amino; 5-difluoromethyl (hydrochloride salt)	Enhanced solubility due to salt form; applications in agrochemicals and pharmaceuticals .
5-Ethoxy-3-ethyl-1-methyl-1H-pyrazol-4-amine	C₈H₁₅N₃O	169.22 g/mol	1-methyl; 3-ethyl; 4-amino; 5-ethoxy	Simpler ethoxy group reduces electronegativity; limited pharmacological data .

Comparative Analysis

• Solubility : The hydrochloride salt in highlights how salt formation can enhance solubility, whereas the target compound’s free amine form may require formulation adjustments for bioavailability.
• Biological Activity: ’s fluorophenyl-methanone analogue demonstrates that pyrazole derivatives can exhibit CNS activity, though substituent choice critically impacts safety (e.g., seizure risk). The target’s difluoroethoxy group may mitigate such risks by avoiding aromatic ketone moieties.
• Synthetic Complexity : Fluorinated substituents (e.g., difluoroethoxy, difluoromethyl) often require specialized synthesis routes, as seen in and , which describe cross-coupling and borylation techniques.

Biological Activity

Chemical Structure and Properties

The molecular formula of 5-(2,2-Difluoroethoxy)-1,3-dimethyl-1H-pyrazol-4-amine is $C_7H_{11}F_2N_3O$, with a molecular weight of 191.18 g/mol. The structure features a five-membered pyrazole ring with two methyl groups at positions 1 and 3, a difluoroethoxy substituent at position 5, and an amino group at position 4. This arrangement likely influences its chemical reactivity and biological interactions.

Property	Value
Molecular Formula	$C_7H_{11}F_2N_3O$
Molecular Weight	191.18 g/mol
CAS Number	1548301-79-6

Antimicrobial Properties

While specific studies on the antimicrobial activity of 5-(2,2-Difluoroethoxy)-1,3-dimethyl-1H-pyrazol-4-amine are scarce, many pyrazole derivatives are known to exhibit antimicrobial effects against a range of pathogens. The presence of the difluoroethoxy group may enhance the compound's interaction with microbial targets, potentially leading to effective antimicrobial agents.

Anti-inflammatory Effects

The pyrazole scaffold is often associated with anti-inflammatory properties. Compounds with similar structures have been documented to inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways. Although direct evidence for the anti-inflammatory effects of this specific compound is lacking, its structural characteristics suggest a potential for such activity.

Enzyme Inhibition

5-(2,2-Difluoroethoxy)-1,3-dimethyl-1H-pyrazol-4-amine may interact with various enzymes or receptors due to its functional groups. For instance, pyrazole derivatives have been explored for their ability to inhibit cyclin-dependent kinases (CDKs), which are crucial in cell cycle regulation. A related study highlighted that certain pyrazole derivatives exhibited potent CDK2 inhibitory activity with sub-micromolar antiproliferative effects against cancer cell lines . This suggests that further exploration of 5-(2,2-Difluoroethoxy)-1,3-dimethyl-1H-pyrazol-4-amine could reveal similar enzyme inhibition capabilities.

Case Studies and Research Findings

While direct case studies specifically focusing on 5-(2,2-Difluoroethoxy)-1,3-dimethyl-1H-pyrazol-4-amine are not available in the literature, related compounds have shown promising results:

• CDK Inhibition : A study demonstrated that certain pyrazole derivatives exhibited potent CDK2 inhibitory activity (Ki = 0.005 µM) and significant antiproliferative effects against various cancer cell lines (GI50 = 0.127–0.560 µM) . This indicates that similar compounds could be developed into effective therapeutic agents targeting cancer.
• Structure-Activity Relationships : Research into structure-activity relationships (SAR) of pyrazole derivatives has revealed that modifications to the scaffold can significantly influence biological activity . This highlights the importance of further investigating how variations in the structure of 5-(2,2-Difluoroethoxy)-1,3-dimethyl-1H-pyrazol-4-amine might affect its biological properties.